Cas no 21075-41-2 (7-methyl-9-phenylbenzo[c]acridine)

7-methyl-9-phenylbenzo[c]acridine structure
21075-41-2 structure
Product Name:7-methyl-9-phenylbenzo[c]acridine
CAS No:21075-41-2
MF:C24H17N
MW:319.398485898972
CID:1398326
PubChem ID:88781
Update Time:2025-04-20

7-methyl-9-phenylbenzo[c]acridine Chemical and Physical Properties

Names and Identifiers

    • 7-methyl-9-phenylbenzo[c]acridine
    • 4-20-00-04477 (Beilstein Handbook Reference)
    • DTXSID80175301
    • 7-Methyl-9-phenylbenz(c)acridine
    • 3 Phenyl,10 methyl,7:8 benzacridine [French]
    • 5-Methyl-7-phenyl-1:2-benzacridine
    • 21075-41-2
    • Benz(c)acridine, 7-methyl-9-phenyl-
    • BRN 0260489
    • 3 Phenyl,10 methyl,7:8 benzacridine
    • Inchi: 1S/C24H17N/c1-16-20-13-11-18-9-5-6-10-21(18)24(20)25-23-14-12-19(15-22(16)23)17-7-3-2-4-8-17/h2-15H,1H3
    • InChI Key: VRUNPUJKTLIJGU-UHFFFAOYSA-N
    • SMILES: N1C2C=CC(C3C=CC=CC=3)=CC=2C(C)=C2C=CC3C=CC=CC=3C=12

Computed Properties

  • Exact Mass: 319.13621
  • Monoisotopic Mass: 319.1361
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 1
  • Complexity: 453
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.9
  • XLogP3: 6.8

Experimental Properties

  • Density: 1.198
  • Boiling Point: 547°C at 760 mmHg
  • Flash Point: 241.9°C
  • Refractive Index: 1.738
  • PSA: 12.89
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